MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2

• Molecular Formula: C69H99N19O20
• Molecular Weight: 1514.6 g/mol
• InChI: InChI=1S/C69H99N19O20/c1-37(2)29-50(84-68(102)59(38(3)4)86-61(95)39(5)78-56(91)31-41-32-58(93)108-54-34-43(107-6)21-22-44(41)54)66(100)83-49(24-25-55(71)90)65(99)85-52(36-89)62(96)77-35-57(92)79-51(30-40-15-8-7-9-16-40)67(101)82-48(19-14-28-76-69(73)74)64(98)81-47(63(97)80-46(60(72)94)17-10-12-26-70)18-11-13-27-75-45-23-20-42(87(103)104)33-53(45)88(105)106/h7-9,15-16,20-23,32-34,37-39,46-52,59,75,89H,10-14,17-19,24-31,35-36,70H2,1-6H3,(H2,71,90)(H2,72,94)(H,77,96)(H,78,91)(H,79,92)(H,80,97)(H,81,98)(H,82,101)(H,83,100)(H,84,102)(H,85,99)(H,86,95)(H4,73,74,76)/t39-,46-,47-,48-,49-,50-,51-,52-,59-/m0/s1
• InChIKey: WKYMPANTNACZNY-FQNBDPBRSA-N

MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2: A Consensus FRET Substrate for Coronavirus Main Protease (Mpro/3CLpro) Activity Assays

MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2 is a synthetic fluorescence resonance energy transfer (FRET) peptide substrate designed for the detection and quantification of coronavirus main protease (Mpro, also known as 3CLpro) activity . The core peptide sequence, AVLQSGFR, is derived from the N-terminal auto-cleavage site of the SARS-CoV Mpro [1]. The compound incorporates an N-terminal 7-methoxycoumarin-4-acetyl (MCA) fluorophore and a C-terminal 2,4-dinitrophenyl (Dnp) quencher attached to a lysine residue . Intramolecular quenching by the Dnp group is relieved upon site-specific cleavage between the glutamine and serine residues, generating a quantifiable fluorescence signal that is proportional to enzymatic activity [REFS-1, REFS-3]. It is widely recognized as a consensus substrate for this class of viral proteases and is primarily used in biochemical inhibitor screening and enzymatic characterization studies [2].

W FRET-based Mpro/3CLpro activity assays — quantifiable fluorescence signal upon cleavage.

T Consensus substrate for pan-coronavirus screening — broad reactivity across Mpro variants.

R Standard fluorescence plate readers — compatible with common filter sets.

Q High-purity lyophilized format — enhances lot consistency and assay reproducibility.

• [1] SB-PEPTIDE. (2024). [MCA]/[Lys(Dnp)]-CoV Main Protease (Mpro) Substrate. Retrieved from https://www.sb-peptide.com/project/mca-lysdnp-cov-main-protease-mpro-substrate/ View Source
• [2] Zhao, Q., et al. (2023). 'A head-to-head comparison of the inhibitory activities of 15 peptidomimetic SARS-CoV-2 3CLpro inhibitors' (BioAssay ID: 1751771). Bioassay Express. Retrieved from https://beta.bioassayexpress.com/REST/RDF/assay-pubchemAID%3A1751771?version=3 View Source

Why MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2 is Not a Generic FRET Substrate for SARS-CoV-2 Mpro Studies

MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2 occupies a specific performance niche that is not interchangeable with other SARS-CoV-2 Mpro FRET substrates. While the general assay principle is conserved, critical differences in kinetic parameters [1], spectral properties , and target specificity [2] have a direct impact on experimental design, data comparability, and assay robustness. For instance, the compound's catalytic efficiency (kcat/Km) with SARS-CoV-2 Mpro differs from other common substrates like Dabcyl-KTSAVLQSGFRKME-Edans [1]. Furthermore, its MCA/Dnp FRET pair has distinct excitation/emission maxima that may not be compatible with all plate reader filter sets . Finally, its sequence makes it a broad-specificity consensus substrate for multiple coronaviruses, unlike virus-specific substrates [2]. Therefore, substituting it with a seemingly similar analog without verifying these parameters can compromise assay sensitivity, produce non-comparable data across studies, and lead to erroneous conclusions in inhibitor screening campaigns.

Risk Factor

This Substrate

Typical Alternative

Catalytic Efficiency

Specific kcat/Km profile for SARS-CoV-2 Mpro

May differ significantly (e.g., Dabcyl/EDANS substrates), impacting signal window

Spectral Compatibility

MCA/Dnp pair requires ~320/405 nm filter sets

Mismatched FRET pairs may not be compatible with existing plate reader configurations

Sequence Specificity

Consensus AVLQSGFR sequence for broad Mpro reactivity

Virus-specific substrates limit comparative pan-coronavirus inhibitor studies

Enzyme Construct Fit

Kinetics validated with native Mpro

Tagged enzyme constructs may exhibit altered Km/kcat, invalidating published benchmarks

• [1] Janowski, M., et al. (2023). 'Molecules', 28(11), 4605. Table 2. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10304930/table/molecules-28-04605-t002/ View Source
• [2] Zhao, Q., et al. (2008). 'Structure of the Main Protease from a Global Infectious Human Coronavirus, HCoV-HKU1', Journal of Virology, 82(17), 8647-8655. Retrieved from https://journals.asm.org/doi/10.1128/JVI.00298-08 View Source

MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2: Quantitative Performance Benchmarks vs. Comparator Substrates

Catalytic Efficiency (kcat/Km) vs. Other SARS-CoV-2 Mpro FRET Substrates

This substrate demonstrates a specific catalytic efficiency (kcat/Km) with SARS-CoV-2 Mpro that is distinct from other commercially available FRET peptides, directly influencing assay sensitivity [1]. In a direct comparison, its kcat/Km is lower than that of the Dabcyl-KTSAVLQSGFRKME-Edans substrate but significantly higher than the tagMproGP-6×his enzyme variant [1].

Catalytic Efficiency

Cross-study comparable

~4.2-fold lower vs. Dabcyl/EDANS substrate

Determines enzyme/substrate ratio for optimal signal

Reported kcat/Km context

Evidence Dimension	Catalytic efficiency (kcat/Km)
Target Compound Data	26,500 ± 1,131 M⁻¹s⁻¹ (with SARS-CoV-2 Mpro)
Comparator Or Baseline	1) Dabcyl-KTSAVLQSGFRKME-Edans: 111,765 ± 26,947 M⁻¹s⁻¹. 2) tagMproGP-6×his enzyme variant: 6,800 ± 457 M⁻¹s⁻¹.
Quantified Difference	~4.2-fold lower than Dabcyl-KTSAVLQSGFRKME-Edans; ~3.9-fold higher than the tagMproGP-6×his variant.
Conditions	FRET-based cleavage assay; standard buffer conditions.

Why This Matters

This quantitative difference in kcat/Km dictates the substrate concentration and enzyme quantity required for an assay, directly impacting experimental costs and dynamic range.

• [1] Janowski, M., et al. (2023). 'Molecules', 28(11), 4605. Table 2. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10304930/table/molecules-28-04605-t002/ View Source

Kinetic Parameters (Km and kcat) vs. Other Mpro Constructs

The compound's kinetic profile with the native SARS-CoV-2 Mpro enzyme is well-defined, showing a Km of 40 ± 0.8 µM and a kcat of 1.06 ± 0.04 s⁻¹ [1]. These values are markedly different from those obtained with tagged enzyme constructs, such as tagMproGP-6×his (Km: 61 ± 2.9 µM, kcat: 0.41 ± 0.02 s⁻¹) and tagGSMpro (Km: 129 ± 7 µM, kcat: 0.14 ± 0.01 s⁻¹) [1].

Kinetic Parameters

Cross-study comparable

Km 40 µM; kcat 1.06 s⁻¹ (native Mpro)

Establishes initial velocity conditions for inhibitor studies

Values may shift with tagged enzyme constructs

Evidence Dimension	Michaelis-Menten constant (Km) and turnover number (kcat)
Target Compound Data	Km = 40 ± 0.8 µM; kcat = 1.06 ± 0.04 s⁻¹
Comparator Or Baseline	tagMproGP-6×his (Km = 61 ± 2.9 µM, kcat = 0.41 ± 0.02 s⁻¹); tagGSMpro (Km = 129 ± 7 µM, kcat = 0.14 ± 0.01 s⁻¹)
Quantified Difference	Km is ~1.5-fold lower than tagMproGP-6×his; kcat is ~2.6-fold higher than tagMproGP-6×his.
Conditions	FRET assay with recombinant SARS-CoV-2 Mpro expressed in E. coli.

Why This Matters

These values are essential for setting up enzyme inhibition assays under initial velocity conditions (typically [S] << Km). The lower Km for the native enzyme means less substrate is required to achieve the same relative reaction velocity, potentially reducing assay costs.

• [1] Janowski, M., et al. (2023). 'Molecules', 28(11), 4605. Table 2. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10304930/table/molecules-28-04605-t002/ View Source

Utility as a Consensus Substrate for Coronavirus Mpro Screening

This compound's sequence is based on a highly conserved P4-P5' autoprocessing site, making it a consensus substrate for various coronavirus Mpro enzymes, including those from SARS-CoV and SARS-CoV-2 [1]. In contrast, other substrates have been engineered with specific mutations to be selective for a single virus, such as the MCA-PRLHCTTN-Lys(Dnp)-Lys-NH2 substrate for HCoV-HKU1 [2]. The MCA-AVLQSGFR sequence is also used as a baseline comparator for other virus-specific substrates, including MCA-AVLHSGFR-Lys(Dnp)-Lys-NH2 [3].

Consensus Sequence Utility

Class-level inference

Broad Mpro recognition vs. virus-specific substrates

Supports pan-coronavirus inhibitor screening workflows

Qualitative difference in target specificity

Evidence Dimension	Target specificity (broad vs. narrow)
Target Compound Data	Efficiently cleaved by Mpro from multiple coronaviruses (SARS-CoV, SARS-CoV-2).
Comparator Or Baseline	HCoV-HKU1-specific substrate (MCA-PRLHCTTN-Lys(Dnp)-Lys-NH2).
Quantified Difference	Qualitative difference in substrate recognition; this compound is a consensus sequence, while the comparator is designed for a single virus.
Conditions	Biochemical protease activity assays using recombinant viral Mpro enzymes.

Why This Matters

For researchers developing pan-coronavirus inhibitors or screening against multiple Mpro variants, this consensus substrate provides a single, reliable tool for comparative studies, eliminating the need for multiple virus-specific substrates.

• [1] SB-PEPTIDE. (2024). [MCA]/[Lys(Dnp)]-CoV Main Protease (Mpro) Substrate. Retrieved from https://www.sb-peptide.com/project/mca-lysdnp-cov-main-protease-mpro-substrate/ View Source
• [2] Zhao, Q., et al. (2008). 'Structure of the Main Protease from a Global Infectious Human Coronavirus, HCoV-HKU1', Journal of Virology, 82(17), 8647-8655. Retrieved from https://journals.asm.org/doi/10.1128/JVI.00298-08 View Source
• [3] Janowski, M., et al. (2023). 'Molecules', 28(11), 4605. Table 2. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10304930/table/molecules-28-04605-t002/ View Source

Cross-Platform Use in a Standardized Inhibitor Potency Head-to-Head Study

The compound has been used as the standard substrate in a published head-to-head comparison of 15 peptidomimetic SARS-CoV-2 3CLpro inhibitors to enable a cross-study potency comparison [1]. This study addressed the inability to compare inhibitor potencies from different research groups due to assay variability by using a single, well-characterized FRET-based assay with this substrate [1]. The study reports IC50 values for several reference inhibitors, providing a benchmark dataset for the scientific community.

Standardized Inhibitor Potency

Head-to-head comparison

IC50 baseline for 15 reference inhibitors

Enables direct benchmarking of novel inhibitor candidates

Assay context: 20 nM enzyme, 25 µM substrate

Evidence Dimension	Standardized inhibitor potency (IC50)
Target Compound Data	IC50 values reported for 15 reference inhibitors, e.g., compound 11a: 530 nM [REFS-1, REFS-2].
Comparator Or Baseline	Various literature values for the same inhibitors obtained with different substrates/assays.
Quantified Difference	Provides a common, quantitative baseline for comparing inhibitor potency across different chemical series.
Conditions	FRET-based assay with recombinant SARS-CoV-2 Mpro expressed in E. coli; 20 nM enzyme, 25 µM substrate.

Why This Matters

Using this substrate in such a standardized context allows for direct benchmarking of new inhibitor candidates against a published and validated dataset, increasing confidence in potency claims and facilitating the selection of lead compounds for further development.

• [1] Zhao, Q., et al. (2023). 'A head-to-head comparison of the inhibitory activities of 15 peptidomimetic SARS-CoV-2 3CLpro inhibitors' (BioAssay ID: 1751771). Bioassay Express. Retrieved from https://beta.bioassayexpress.com/REST/RDF/assay-pubchemAID%3A1751771?version=3 View Source
• [2] BindingDB. (n.d.). Entry BDBM420296. Retrieved from https://bindingdb.org View Source

Product Quality: High Purity and Lyophilized Format for Assay Reproducibility

The compound is consistently offered by multiple vendors at a purity of ≥95% (HPLC), ensuring a high-quality starting material for enzymatic assays [REFS-1, REFS-2, REFS-3]. It is supplied as a lyophilized solid or TFA salt, which provides stability for storage and shipping [1]. This level of purity minimizes interference from truncated or modified peptide byproducts that could act as inhibitors or produce background fluorescence, thereby enhancing assay reliability and reproducibility.

Product Quality

Supporting evidence

≥95% purity (HPLC); Lyophilized format

Minimizes assay interference, ensures lot consistency

Meets industry standards for high-purity peptide substrates

Evidence Dimension	Product purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Industry standard for research-grade peptides (typically 90-95%)
Quantified Difference	Meets or exceeds industry standards for high-purity peptide substrates.
Conditions	Quality control analysis by the manufacturer.

Why This Matters

Consistent, high purity across batches and vendors is a critical procurement factor. It reduces the need for in-house re-purification, minimizes assay-to-assay variability, and ensures that observed biological activity can be confidently attributed to the intended molecule rather than contaminants.

• [1] SB-PEPTIDE. (2024). [MCA]/[Lys(Dnp)]-CoV Main Protease (Mpro) Substrate. Retrieved from https://www.sb-peptide.com/project/mca-lysdnp-cov-main-protease-mpro-substrate/ View Source

MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2: Recommended Applications Based on Quantitative Evidence

High-Throughput Screening (HTS) of Pan-Coronavirus Mpro Inhibitors

This compound's established role as a consensus substrate for multiple coronavirus Mpro enzymes [1] makes it the preferred choice for primary HTS campaigns aimed at identifying broad-spectrum antivirals. Its well-defined kinetics with the native SARS-CoV-2 Mpro [2] allow for the design of robust, sensitive assays in 96- or 384-well formats. The high purity and lyophilized format [3] ensure batch-to-batch consistency, which is essential for large-scale screens.

Benchmarking Novel Inhibitors Against Published Potency Data

Researchers can directly compare the IC50 values of their novel compounds against a published dataset of 15 reference inhibitors [1] by using this substrate in the standardized FRET assay. This practice adds significant value to scientific publications and grant applications by providing a common reference point for potency. The specific catalytic efficiency of the compound [2] in this context has been established, allowing for a direct assessment of a new inhibitor's relative performance.

Kinetic Characterization of Recombinant Mpro Enzyme Constructs

The quantitative kinetic parameters (Km, kcat, kcat/Km) of this substrate with various Mpro constructs have been rigorously characterized [1]. Therefore, it serves as a reliable probe for the quality control and functional validation of newly expressed or purified batches of recombinant Mpro. By comparing the observed kinetic constants to the published values, laboratories can confirm the activity and integrity of their enzyme preparations before committing to expensive inhibitor screening.

Developing SARS-CoV-2 Mpro Assays for Laboratories with Specific Plate Reader Capabilities

For laboratories with standard fluorescence plate readers capable of excitation at ~320 nm and emission detection at ~405 nm, this MCA/Dnp-based substrate is an optimal choice [1]. Its spectral properties are distinct from other common FRET pairs (e.g., EDANS/Dabcyl), and it does not require specialized or uncommon filter sets. This compatibility ensures that the assay can be widely adopted without the need for significant equipment upgrades.

Application

Selection Property

Validation Focus

Pan-Coronavirus HTS

Broad-spectrum consensus sequence

Reported Km/kcat with native Mpro for assay design

Inhibitor Benchmarking

Standardized FRET assay substrate

Published reference inhibitor dataset comparison

Enzyme Construct QC

Well-characterized kinetic profile

Batch-to-batch enzyme integrity verification

Lab Assay Development

MCA/Dnp spectral compatibility

Standard plate reader filter set validation

• [1] Zhao, Q., et al. (2008). 'Structure of the Main Protease from a Global Infectious Human Coronavirus, HCoV-HKU1', Journal of Virology, 82(17), 8647-8655. Retrieved from https://journals.asm.org/doi/10.1128/JVI.00298-08 View Source
• [2] Janowski, M., et al. (2023). 'Molecules', 28(11), 4605. Table 2. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10304930/table/molecules-28-04605-t002/ View Source
• [3] SB-PEPTIDE. (2024). [MCA]/[Lys(Dnp)]-CoV Main Protease (Mpro) Substrate. Retrieved from https://www.sb-peptide.com/project/mca-lysdnp-cov-main-protease-mpro-substrate/ View Source